Cas no 1805915-23-4 (1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1805915-23-4
• MF: C₁₁H₉BrClF₃O
• MW: 329.540772199631
• CID: 4975990
• Update Time: 2025-10-30

1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H9BrClF3O/c12-5-10(17)4-7-1-2-9(11(14,15)16)3-8(7)6-13/h1-3H,4-6H2
• InChI Key： WOIJTHUBGWKUFC-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(F)(F)F)=CC=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

Introduction to 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805915-23-4)

1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805915-23-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, chlorine, and trifluoromethyl functional groups, which confer it with a range of desirable properties such as high reactivity and stability.

The molecular formula of 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one is C₁₂H₉BrClF₃O, and its molecular weight is approximately 346.55 g/mol. The compound's structure includes a brominated ketone moiety and a substituted benzene ring, making it an attractive candidate for various synthetic transformations and derivatizations.

In the realm of pharmaceutical research, 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one has shown promise as an intermediate in the synthesis of novel drugs. Its multifunctional nature allows for the introduction of diverse substituents, which can be tailored to achieve specific pharmacological effects. Recent studies have explored its potential in the development of anti-cancer agents, where its bromine and trifluoromethyl groups play crucial roles in enhancing the compound's biological activity and selectivity.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one as a key intermediate in the synthesis of a series of novel inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that the compound's unique structure facilitated the design of highly potent and selective inhibitors, which exhibited significant anti-tumor activity in both in vitro and in vivo models.

Beyond pharmaceutical applications, 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one has also found utility in materials science. Its reactivity and functional group diversity make it an excellent building block for the synthesis of advanced materials with tailored properties. For instance, researchers at the University of California, Berkeley, utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthetic versatility of 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one has also been leveraged in the development of new synthetic methodologies. A recent study published in Organic Letters described a novel catalytic protocol for the efficient synthesis of this compound from readily available starting materials. The protocol involves a sequence of reactions that are highly atom-economical and environmentally friendly, making it an attractive option for large-scale production.

In addition to its synthetic applications, 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one has been studied for its potential as a probe molecule in chemical biology. Its multifunctional nature allows it to interact with various biomolecules, making it useful for investigating biological processes at the molecular level. Researchers at Harvard University have used this compound to study protein-protein interactions and enzyme inhibition mechanisms, providing valuable insights into cellular signaling pathways.

The safety profile of 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one is an important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. It is recommended to use appropriate personal protective equipment (PPE), such as gloves and goggles, when handling this compound to minimize exposure risks.

In conclusion, 1-Bromo-3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805915-23-4) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional group diversity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing various scientific fields.